Cas no 2187469-52-7 (N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide)

• Product Name: N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide
• CAS No: 2187469-52-7
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5409296
• Update Time: 2025-11-01

N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide

• Inchi： 1S/C12H12FNO2/c1-2-12(15)14-10-5-8-3-4-9(13)6-11(8)16-7-10/h2-4,6,10H,1,5,7H2,(H,14,15)
• InChI Key： GWDDXQKIOZADEU-UHFFFAOYSA-N
• SMILES： C(NC1CC2=CC=C(F)C=C2OC1)(=O)C=C

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 403.3±45.0 °C(Predicted)
• pka: 13.80±0.20(Predicted)

Additional information on N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide

N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide (CAS No. 2187469-52-7): A Comprehensive Overview

N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide (CAS No. 2187469-52-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide is characterized by a 3,4-dihydroquinoline core with a fluoro substituent at the 7-position and an amide group attached to the 3-position. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The synthesis of this compound typically involves a multi-step process, starting from readily available starting materials such as 7-fluoro-chromanones or 7-fluoro-chromenes.

One common synthetic route involves the condensation of 7-fluoro-chromanone with an appropriate amine followed by a Michael addition reaction to introduce the propenamide moiety. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing the environmental impact and cost of synthesis.

Biological Activities

N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide has been extensively studied for its potential therapeutic applications in various disease models. One of the most promising areas of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide has also demonstrated significant anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression at the G1/S phase. These findings suggest that this compound could be a potential lead for the development of new anticancer drugs.

In addition to its anti-inflammatory and anti-cancer activities, recent research has also explored the neuroprotective effects of N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide. Studies using animal models of neurodegenerative diseases such as Alzheimer's disease have shown that this compound can reduce oxidative stress and prevent neuronal cell death. The neuroprotective effects are thought to be mediated through its ability to scavenge free radicals and inhibit the activation of microglia.

Clinical Trials and Future Prospects

While much of the research on N-(7-Fluoro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide has been conducted in preclinical settings, there is growing interest in translating these findings into clinical applications. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary results have shown that it is well-tolerated with no significant adverse effects observed at therapeutic doses.

The next step will be to conduct phase II trials to assess its efficacy in specific disease conditions such as inflammatory disorders and cancer. These trials will provide crucial data on dosing regimens, treatment duration, and potential side effects. If successful, phase III trials will be initiated to further validate its therapeutic potential before it can be approved for clinical use.

Conclusion

N-(7-fluoro-3,4-dihydroquinolinyl)-propenamide (CAS No. 2187469-52-7) represents a promising compound with a wide range of biological activities that make it an attractive candidate for drug development. Its unique chemical structure and favorable pharmacological profile have been extensively studied in preclinical models, yielding promising results in areas such as anti-inflammatory therapy, cancer treatment, and neuroprotection. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.